(4-Amino-3-(p-tolyl)isothiazol-5-yl)(4-methylpiperidin-1-yl)methanone

• IUPAC Name: [4-amino-3-(4-methylphenyl)-1,2-thiazol-5-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H21N3OS/c1-11-3-5-13(6-4-11)15-14(18)16(22-19-15)17(21)20-9-7-12(2)8-10-20/h3-6,12H,7-10,18H2,1-2H3
• InChI Key: UIWZUIPJMFYGCK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C(=NS2)C3=CC=C(C=C3)C)N
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the nature of the bonds between them.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The isothiazole ring, the amino group, and the carbonyl group are all likely to be reactive. They could undergo various chemical reactions, such as nucleophilic substitutions or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its polarity, shape, and the presence of functional groups would influence properties such as solubility, melting point, boiling point, and reactivity.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity. These studies could lead to the development of new pharmaceuticals or materials.